Cas no 2227272-55-9 (Tert-Butyl 3-bromo-5-isopropylbenzylcarbamate)

• Product Name: Tert-Butyl 3-bromo-5-isopropylbenzylcarbamate
• CAS No: 2227272-55-9
• MF: C₁₅H₂₂BrNO₂
• MW: 328.244683742523
• MDL: MFCD31561268
• CID: 4711440
• PubChem ID: 137958586
• Update Time: 2025-08-05

Tert-Butyl 3-bromo-5-isopropylbenzylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-bromo-5-isopropylbenzylcarbamate
• tert-Butyl (3-bromo-5-isopropylbenzyl)carbamate
• tert-butyl N-[(3-bromo-5-propan-2-ylphenyl)methyl]carbamate
• Tert-Butyl 3-bromo-5-isopropylbenzylcarbamate

• MDL： MFCD31561268
• Inchi： 1S/C15H22BrNO2/c1-10(2)12-6-11(7-13(16)8-12)9-17-14(18)19-15(3,4)5/h6-8,10H,9H2,1-5H3,(H,17,18)
• InChI Key： YTRZSMAGYGKDTR-UHFFFAOYSA-N
• SMILES： BrC1C=C(CNC(=O)OC(C)(C)C)C=C(C=1)C(C)C

Computed Properties

• Exact Mass: 327.08339 g/mol
• Monoisotopic Mass: 327.08339 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.3
• Molecular Weight: 328.24

Additional information on Tert-Butyl 3-bromo-5-isopropylbenzylcarbamate

Professional Introduction to Tert-Butyl 3-bromo-5-isopropylbenzylcarbamate (CAS No. 2227272-55-9)

Tert-Butyl 3-bromo-5-isopropylbenzylcarbamate (CAS No. 2227272-55-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a benzylcarbamate moiety and halogen substituents, makes it particularly valuable for exploring novel therapeutic agents.

The benzylcarbamate functional group in Tert-butyl 3-bromo-5-isopropylbenzylcarbamate contributes to its versatility as a synthetic building block. This group is commonly employed in medicinal chemistry due to its ability to enhance the solubility and metabolic stability of drug candidates. Furthermore, the presence of bromine and isopropyl substituents on the aromatic ring introduces additional reactivity, enabling a wide range of chemical modifications. These features make the compound an attractive candidate for further exploration in drug discovery programs.

In recent years, there has been growing interest in developing novel carbamate-based drugs due to their demonstrated efficacy in treating various diseases. Carbamates have shown promise as pharmacological agents due to their ability to interact with biological targets in a highly specific manner. Tert-butyl 3-bromo-5-isopropylbenzylcarbamate, with its optimized structural features, is being investigated for its potential applications in this domain. Researchers are particularly interested in its role as a precursor for designing small-molecule inhibitors targeting enzymes involved in inflammatory and metabolic pathways.

One of the most compelling aspects of Tert-butyl 3-bromo-5-isopropylbenzylcarbamate is its utility in combinatorial chemistry and library synthesis. The compound's structural flexibility allows for the generation of diverse derivatives through various functional group transformations. This capability is essential for high-throughput screening programs aimed at identifying lead compounds with optimal pharmacokinetic properties. The bromine atom, in particular, provides a convenient handle for further derivatization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing complex molecular architectures.

Current research endeavors are focusing on leveraging Tert-butyl 3-bromo-5-isopropylbenzylcarbamate to develop novel therapeutics against emerging health challenges. For instance, studies have highlighted its potential in designing molecules that modulate protein-protein interactions critical for disease progression. The benzylcarbamate moiety's ability to engage with biological macromolecules makes it an ideal scaffold for creating targeted inhibitors. Additionally, the compound's compatibility with green chemistry principles has led to investigations into sustainable synthetic routes that minimize waste and hazardous byproducts.

The pharmaceutical industry has recognized the importance of intermediates like Tert-butyl 3-bromo-5-isopropylbenzylcarbamate in accelerating drug development pipelines. By providing a robust platform for structural diversification, this compound enables medicinal chemists to rapidly explore new chemical space. The integration of computational methods and artificial intelligence has further enhanced its utility by predicting optimal derivatives based on large datasets. Such advancements underscore the compound's significance in modern drug discovery efforts.

Moreover, Tert-butyl 3-bromo-5-isopropylbenzylcarbamate has found applications beyond traditional pharmaceuticals. Its unique chemical profile makes it suitable for use in agrochemicals and specialty chemicals, where precise molecular modifications are essential for achieving desired functionalities. The growing demand for high-performance materials has also spurred interest in this compound as a precursor for advanced polymers and coatings. These interdisciplinary applications highlight its broad utility across multiple scientific domains.

In conclusion, Tert-butyl 3-bromo-5-isopropylbenzylcarbamate (CAS No. 2227272-55-9) represents a valuable asset in synthetic chemistry and drug development. Its structural features and reactivity profile offer numerous opportunities for creating innovative therapeutic agents and functional materials. As research continues to uncover new applications, this compound is poised to play an increasingly important role in addressing global health challenges through cutting-edge chemical innovation.